dimethenamide ESA
Overview
Description
Dimethenamide ESA (DMEA) is an organic compound that has recently been studied for its potential applications in scientific research. DMEA is a member of the family of N-alkylated amides, which are known to possess a wide range of biological and biochemical activities. DMEA has been studied for its potential to modulate the activity of enzymes, proteins, and other biomolecules.
Scientific Research Applications
Dimethenamide ESA has been studied for its potential applications in scientific research. It has been studied for its ability to modulate the activity of enzymes, proteins, and other biomolecules. In particular, dimethenamide ESA has been studied for its potential to modulate the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins. Additionally, dimethenamide ESA has been studied for its potential to modulate the activity of G-protein coupled receptors, which are involved in the regulation of a variety of cellular processes.
Mechanism of Action
The mechanism of action of dimethenamide ESA is not fully understood. However, it is believed that dimethenamide ESA binds to proteins and other molecules, which alters their activity. Additionally, dimethenamide ESA is believed to interact with G-protein coupled receptors, resulting in changes in their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of dimethenamide ESA have not been extensively studied. However, preliminary studies have shown that dimethenamide ESA can modulate the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins. Additionally, dimethenamide ESA has been shown to modulate the activity of G-protein coupled receptors, resulting in changes in their activity.
Advantages and Limitations for Lab Experiments
The advantages of using dimethenamide ESA in laboratory experiments include its low cost, ease of synthesis, and its ability to modulate the activity of enzymes, proteins, and other biomolecules. Additionally, dimethenamide ESA is relatively non-toxic, making it safe to use in laboratory experiments. The main limitation of dimethenamide ESA is its lack of specificity, as it can modulate the activity of a variety of enzymes, proteins, and other biomolecules.
Future Directions
There are a number of potential future directions for dimethenamide ESA research. One potential direction is to further investigate its ability to modulate the activity of enzymes, proteins, and other biomolecules. Additionally, further studies could be conducted to explore the potential therapeutic applications of dimethenamide ESA. Additionally, further studies could be conducted to investigate the potential toxicity of dimethenamide ESA and to develop methods to improve its specificity. Finally, further studies could be conducted to explore the potential applications of dimethenamide ESA in other areas, such as drug delivery.
properties
IUPAC Name |
2-[(2,4-dimethylthiophen-3-yl)-(1-methoxypropan-2-yl)amino]-2-oxoethanesulfonic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO5S2/c1-8-6-19-10(3)12(8)13(9(2)5-18-4)11(14)7-20(15,16)17/h6,9H,5,7H2,1-4H3,(H,15,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YMYKMSAZEZQEER-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=C1N(C(C)COC)C(=O)CS(=O)(=O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO5S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50891445 |
Source
|
| Record name | Dimethenamide ESA | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50891445 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
321.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
dimethenamide ESA | |
CAS RN |
205939-58-8 |
Source
|
| Record name | Dimethenamide ESA | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50891445 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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